Cas no 1894581-69-1 (3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine)

3-(3-Ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine is a substituted phenylpropylamine derivative characterized by its ethoxy and methoxy functional groups on the aromatic ring, along with a branched dimethylpropylamine chain. This structure imparts unique physicochemical properties, including enhanced stability and potential selectivity in interactions with biological targets. The compound's rigid backbone and electron-donating substituents may influence its solubility and reactivity, making it suitable for applications in medicinal chemistry or as an intermediate in synthetic pathways. Its defined stereochemistry and functional group arrangement offer advantages in precision synthesis and molecular design, particularly for targeting specific receptor binding or catalytic processes. Further studies are required to fully elucidate its mechanistic potential.
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine structure
1894581-69-1 structure
Product name:3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine
CAS No:1894581-69-1
MF:C14H23NO2
MW:237.33792424202
CID:6275964
PubChem ID:116989294

3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine
    • 1894581-69-1
    • EN300-1815425
    • Inchi: 1S/C14H23NO2/c1-5-17-13-8-11(6-7-12(13)16-4)9-14(2,3)10-15/h6-8H,5,9-10,15H2,1-4H3
    • InChI Key: GFKFKZGJDFHHMD-UHFFFAOYSA-N
    • SMILES: O(CC)C1=C(C=CC(=C1)CC(C)(C)CN)OC

Computed Properties

  • Exact Mass: 237.172878976g/mol
  • Monoisotopic Mass: 237.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų
  • XLogP3: 2.3

3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1815425-10.0g
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine
1894581-69-1
10g
$4606.0 2023-06-01
Enamine
EN300-1815425-0.5g
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine
1894581-69-1
0.5g
$1027.0 2023-09-19
Enamine
EN300-1815425-2.5g
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine
1894581-69-1
2.5g
$2100.0 2023-09-19
Enamine
EN300-1815425-10g
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine
1894581-69-1
10g
$4606.0 2023-09-19
Enamine
EN300-1815425-1.0g
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine
1894581-69-1
1g
$1070.0 2023-06-01
Enamine
EN300-1815425-5.0g
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine
1894581-69-1
5g
$3105.0 2023-06-01
Enamine
EN300-1815425-1g
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine
1894581-69-1
1g
$1070.0 2023-09-19
Enamine
EN300-1815425-0.05g
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine
1894581-69-1
0.05g
$900.0 2023-09-19
Enamine
EN300-1815425-0.1g
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine
1894581-69-1
0.1g
$943.0 2023-09-19
Enamine
EN300-1815425-0.25g
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine
1894581-69-1
0.25g
$985.0 2023-09-19

Additional information on 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine

Research Brief on 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine (CAS: 1894581-69-1): Recent Advances and Applications

The compound 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine (CAS: 1894581-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary findings suggest that 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine exhibits affinity for specific receptors in the central nervous system, potentially offering therapeutic benefits for neurological disorders such as depression and anxiety. Researchers have employed advanced computational modeling and in vitro assays to characterize its binding interactions, providing a foundation for future in vivo studies.

In addition to its neurological applications, recent research has explored the compound's potential as an anti-inflammatory agent. Studies have demonstrated its ability to inhibit key inflammatory pathways, such as the NF-κB signaling cascade, in cellular models. These findings highlight its versatility and suggest possible applications in treating chronic inflammatory conditions. However, further validation in animal models is required to confirm these effects and assess safety profiles.

The synthetic chemistry community has also made strides in optimizing the production of 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale synthesis. These advancements are critical for facilitating preclinical and clinical studies, ensuring a reliable supply of the compound for further research.

Despite these promising developments, several challenges remain. The pharmacokinetic properties of 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine, including its bioavailability and metabolic stability, require further investigation. Additionally, comprehensive toxicology studies are needed to evaluate its safety profile before advancing to clinical trials. Collaborative efforts between academia and industry will be essential to address these gaps and accelerate the translation of this compound into therapeutic applications.

In conclusion, 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine (CAS: 1894581-69-1) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse pharmacological properties and recent synthetic advancements underscore its potential for addressing unmet medical needs. Continued research efforts will be crucial to fully unlock its therapeutic value and bring it closer to clinical application.

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